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Compound of Interest

Compound Name: CPI-169 racemate

Cat. No.: B606793

For Researchers, Scientists, and Drug Development Professionals

Abstract

CPI-169 is a highly potent and selective small molecule inhibitor of the histone
methyltransferase EZH2 (Enhancer of Zeste Homolog 2). As a racemate, it represents a critical
tool for preclinical research into the therapeutic potential of EZH2 inhibition in various
malignancies, particularly non-Hodgkin's lymphoma. This document provides a comprehensive
technical overview of the chemical structure, properties, and biological activity of CPI-169
racemate. It includes a summary of key quantitative data, detailed experimental
methodologies, and visual representations of its mechanism of action and experimental
workflows to support further investigation and drug development efforts.

Chemical Structure and Properties

CPI-169 is an indole-based compound that acts as a competitive inhibitor of the S-adenosyl-
methionine (SAM) binding site of EZH2.

Chemical Name: N-[(1,2-dihydro-4-methoxy-6-methyl-2-oxo-3-pyridinyl)methyl]-1-[1-[1-
(ethylsulfonyl)-4-piperidinyl]ethyl]-2-methyl-1H-indole-3-carboxamide[1]

Table 1: Physicochemical Properties of CPI-169 Racemate
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Property Value Reference
CAS Number 1450655-76-1 [1]
Molecular Formula C27H36N40OsS [1]
Molecular Weight 528.7 g/mol [1]
Appearance Solid Powder [2]
Purity >98% [1]

DMF: 25 mg/mLDMSO: 20
N mg/mLEthanol: 10
Solubility _ [1]
mg/mLDMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL

Storage Store at -20°C for up to 1 year [2]
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Mechanism of Action

CPI-169 is a potent inhibitor of the catalytic activity of the Polycomb Repressive Complex 2
(PRC2), with high selectivity for its catalytic subunit, EZH2. EZH2 is a histone
methyltransferase responsible for the trimethylation of histone H3 at lysine 27 (H3K27me3), a
key epigenetic modification associated with gene silencing. By inhibiting EZH2, CPI-169 leads
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to a global reduction in H3K27me3 levels, which in turn reactivates the expression of tumor
suppressor genes. This ultimately results in cell cycle arrest and apoptosis in cancer cells.[3]
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Mechanism of Action of CPI-169

Histone H3 Lysine 27
(H3K27)

N\
\
\

\\Su bstrate Inhibits

4

PRC2 Complex
(contains EZH2)

ethylation

H3K27 Trimethylation
(H3K27me3)

Tumor Suppressor
Gene Silencing

Promotes

Tumor Growth and Proliferation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthetic Workflow for Indole-Based EZH2 Inhibitors
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CPI-169 Racemate
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Experimental Workflow for CPI-169 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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